2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Overview
Description
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, also known as Fmoc-Gly-OH, is a derivative of glycine. It has a molecular weight of 199.18 g/mol .
Molecular Structure Analysis
The InChI code for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is1S/C9H10FNO3/c1-14-7-3-2-5 (4-6 (7)10)8 (11)9 (12)13/h2-4,8H,11H2,1H3, (H,12,13) . This indicates the presence of 9 carbon atoms, 10 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 3 oxygen atoms in the molecule. Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 199.18 g/mol .Scientific Research Applications
Synthesis of Bioactive Compounds
“2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid” is used in the synthesis of various bioactive compounds . These compounds have a wide range of applications in medicinal chemistry due to their diverse biological activities.
Preparation of Amino Alcohols
This compound is used in the preparation of an (S)-amino alcohol, 2-amino-3-(2-fluoro-4-methylphenyl)-propan-1-ol . Amino alcohols are important building blocks in organic synthesis and are found in a variety of biologically active compounds.
Indole Derivatives
Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . The indole nucleus is found in many important synthetic drug molecules, which bind with high affinity to multiple receptors, helping in the development of new useful derivatives .
Synthesis of Fluorinated Pyridines
Fluorinated pyridines are used as starting materials for the synthesis of some herbicides and insecticides . The presence of fluorine in these compounds often enhances their biological activity.
Analgesic Activity
Derivatives of “2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid” have been synthesized and evaluated for their analgesic activity . This suggests potential applications in the development of new pain relief medications.
Preparation of 6-chloro-5-fluoroindole
This compound is used in the preparation of 6-chloro-5-fluoroindole via the Leimgruber-Batcho reaction . Indoles are important structures in medicinal chemistry and are found in many natural products and pharmaceuticals.
Safety and Hazards
properties
IUPAC Name |
2-amino-2-(3-fluoro-4-methoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO3/c1-14-7-3-2-5(4-6(7)10)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPKLMQYFJHGPQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(C(=O)O)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10398021 |
Source
|
| Record name | Amino(3-fluoro-4-methoxyphenyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10398021 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
299166-66-8 |
Source
|
| Record name | Amino(3-fluoro-4-methoxyphenyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10398021 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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